Cas no 752244-20-5 (Imidazo[2,1-b]thiazole-3-carboxylic acid, 6-(4-chlorophenyl)-, ethyl ester)

• Product Name: Imidazo[2,1-b]thiazole-3-carboxylic acid, 6-(4-chlorophenyl)-, ethyl ester
• CAS No: 752244-20-5
• MF: C₁₄H₁₁ClN₂O₂S
• MW: 306.767340898514
• CID: 868095
• PubChem ID: 11426759
• Update Time: 2025-04-19

Imidazo[2,1-b]thiazole-3-carboxylic acid, 6-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-carboxylic acid, 6-(4-chlorophenyl)-, ethyl ester
• 6-(4-CHLOROPHENYL)IMIDAZO[2,1-B]THIAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ETHYL 6-(4-CHLOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE-3-CARBOXYLATE
• 752244-20-5

• MDL： MFCD11222709
• Inchi： 1S/C14H11ClN2O2S/c1-2-19-13(18)12-8-20-14-16-11(7-17(12)14)9-3-5-10(15)6-4-9/h3-8H,2H2,1H3
• InChI Key： BYVJCZROJRQEAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C(C(=O)OCC)=CSC2=N1

Computed Properties

• Exact Mass: 306.02313
• Monoisotopic Mass: 306.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 43.6